Cas no 1361545-18-7 (2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361545-18-7
• MF: C₁₁H₃Cl₆N
• MW: 361.866216897964
• CID: 4926152
• Update Time: 2025-06-14

2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H3Cl6N/c12-6-2-1-4(7(13)9(6)15)5-3-18-11(17)10(16)8(5)14/h1-3H
• InChI Key： IEBMXWWDXAFOLV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 6.6
• Topological Polar Surface Area: 12.9

Additional information on 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine

Research Briefing on 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine (CAS: 1361545-18-7): Recent Advances and Applications

2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine (CAS: 1361545-18-7) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique polychlorinated structure, has shown promising potential in various applications, including agrochemicals, pharmaceuticals, and material science. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, providing a deeper understanding of its utility in these domains.

The synthesis of 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced the formation of by-products and enhanced the scalability of the process. This advancement is critical for industrial applications where large-scale production is required. Additionally, the compound's stability under various environmental conditions has been investigated, revealing its robustness in both acidic and neutral environments, which is advantageous for its use in agrochemical formulations.

In the realm of pharmaceuticals, 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine has been explored for its potential as a building block in the development of novel therapeutic agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role as a key intermediate in the synthesis of kinase inhibitors. The compound's ability to interact with specific protein targets, particularly those involved in inflammatory pathways, suggests its relevance in the treatment of chronic inflammatory diseases. Furthermore, molecular docking studies have provided insights into its binding affinity and selectivity, paving the way for the design of more potent and selective inhibitors.

From an agrochemical perspective, the compound has been evaluated for its herbicidal and fungicidal properties. Field trials conducted in 2023 demonstrated its efficacy in controlling a broad spectrum of weeds and fungal pathogens, with minimal impact on non-target organisms. Its mode of action, which involves the disruption of cell membrane integrity in target species, has been elucidated through advanced imaging techniques. These findings underscore its potential as a sustainable alternative to conventional agrochemicals, particularly in the context of increasing resistance to existing products.

Environmental and toxicological assessments of 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine have also been a focus of recent research. A comprehensive study published in Environmental Science & Technology (2024) investigated its degradation pathways and ecotoxicological effects. The results indicated that the compound undergoes photodegradation in aqueous environments, forming less toxic metabolites. However, its persistence in soil systems warrants further investigation to assess long-term environmental impacts. These studies are crucial for ensuring the safe and sustainable use of the compound in various applications.

In conclusion, 2,3,4-Trichloro-5-(2,3,4-trichlorophenyl)pyridine (CAS: 1361545-18-7) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and environmental profile have expanded our understanding of its potential. Future research should focus on optimizing its applications, particularly in drug development and sustainable agriculture, while addressing any environmental concerns. This compound is poised to play a significant role in addressing current challenges in these fields, making it a subject of ongoing interest and investigation.